Cas no 2309454-63-3 (2-{[6-(5-Bromopyridin-2-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.3]heptan-6-yl]oxy}acetic acid)

• Product Name: 2-{[6-(5-Bromopyridin-2-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.3]heptan-6-yl]oxy}acetic acid
• CAS No: 2309454-63-3
• MF: C₁₈H₂₃BrN₂O₅
• MW: 427.289624452591
• CID: 6086161
• PubChem ID: 165949763
• Update Time: 2025-10-28

2-{[6-(5-Bromopyridin-2-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.3]heptan-6-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[6-(5-bromopyridin-2-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.3]heptan-6-yl]oxy}acetic acid
• 2309454-63-3
• EN300-7428361
• 2-{[6-(5-Bromopyridin-2-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.3]heptan-6-yl]oxy}acetic acid

• Inchi： 1S/C18H23BrN2O5/c1-16(2,3)26-15(24)21-10-17(11-21)8-18(9-17,25-7-14(22)23)13-5-4-12(19)6-20-13/h4-6H,7-11H2,1-3H3,(H,22,23)
• InChI Key： AZNOFSSIGBGEBX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(CC2(CN(C(=O)OC(C)(C)C)C2)C1)OCC(=O)O

Computed Properties

• Exact Mass: 426.07903g/mol
• Monoisotopic Mass: 426.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89Ų

Additional information on 2-{[6-(5-Bromopyridin-2-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.3]heptan-6-yl]oxy}acetic acid

Professional Introduction to Compound with CAS No. 2309454-63-3 and Product Name: 2-{[6-(5-Bromopyridin-2-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.3]heptan-6-yl]oxy}acetic acid

The compound with the CAS number 2309454-63-3 and the product name 2-{[6-(5-Bromopyridin-2-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.3]heptan-6-yl]oxy}acetic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug discovery and development. The presence of multiple functional groups, including a spirocyclic framework and a brominated pyridine moiety, makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the exploration of spirocyclic compounds due to their unique structural properties and biological activities. Spiro compounds, such as the one described here, often exhibit enhanced binding affinity and metabolic stability, making them attractive candidates for drug development. The spiro[3.3]heptane core in this molecule contributes to its rigidity and stability, while the 5-Bromopyridin-2-yl group provides a handle for further chemical modifications and interactions with biological targets.

The tert-butoxy carbonyl (Boc) group in the molecule serves as an important protecting group, commonly used in peptide synthesis and medicinal chemistry to shield reactive sites during synthetic procedures. This protection-deprotection strategy is crucial in multi-step syntheses, ensuring that reactive functional groups are selectively modified without unintended side reactions. The acetic acid moiety at the end of the molecule introduces a carboxylic acid functionality, which can be further derivatized to achieve specific pharmacological properties.

One of the most compelling aspects of this compound is its potential in modulating biological pathways associated with inflammation and cancer. Recent studies have highlighted the role of spirocyclic compounds in inhibiting kinases and other enzymes involved in these pathways. The 5-Bromopyridin-2-yl group, in particular, has been shown to enhance binding interactions with target proteins, improving the compound's efficacy. This feature aligns with ongoing research efforts aimed at developing small-molecule inhibitors for therapeutic use.

The synthesis of this compound involves a series of sophisticated organic transformations, including spirocycloadditions and nucleophilic substitutions. These reactions require precise control over reaction conditions to ensure high yields and purity. Advanced computational methods have been employed to optimize synthetic routes, leveraging molecular modeling software to predict reaction outcomes and minimize trial-and-error experimentation.

From a pharmacological perspective, the Boc protected derivative allows for selective functionalization of the molecule, enabling researchers to fine-tune its properties for specific applications. For instance, replacing the Boc group with other protecting groups or introducing additional functional moieties can alter the compound's solubility, bioavailability, and target specificity. Such modifications are critical in developing lead compounds that exhibit optimal pharmacokinetic profiles.

The spirocyclic framework itself is a subject of intense interest due to its ability to adopt stable conformations that mimic natural product scaffolds. This structural motif has been successfully incorporated into various drug candidates, demonstrating its versatility in drug design. The acetic acid functionality further enhances its utility by providing a site for conjugation with other biomolecules or for further derivatization into more complex structures.

In conclusion, the compound with CAS number 2309454-63-3 and product name 2-{[6-(5-Bromopyridin-2-yl)-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.3]heptan-6-yl]oxy}acetic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for spirocyclic compounds, this molecule is poised to play a significant role in future drug discovery efforts.